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Compound Name: 5-Chloro-8-methylquinolin-3-amine
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Get Quote

Executive Summary

5-Chloro-8-methylquinolin-3-amine (CAS: 1297654-79-5) is a functionalized heteroaromatic
building block belonging to the 3-aminoquinoline class.[1] Distinguished by its specific
substitution pattern—a chlorine atom at the C5 position and a methyl group at the C8 position
—this compound serves as a critical scaffold in medicinal chemistry. It is particularly valued in
the synthesis of type Il kinase inhibitors, DNA-intercalating agents, and antimalarial
pharmacophores where the 3-amino group acts as a pivotal vector for amide coupling or urea
formation.

This guide details the physicochemical profile, validated synthetic pathways, and handling
protocols for researchers utilizing this compound in drug development.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Nomenclature & Registry
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Parameter

Detail

CAS Registry Number

1297654-79-5

IUPAC Name

5-Chloro-8-methylquinolin-3-amine

Common Synonyms

3-Amino-5-chloro-8-methylquinoline; 5-Chloro-8-

methyl-3-quinolinamine

Molecular Formula C10H9CIN2

Molecular Weight 192.64 g/mol

SMILES Cclccce(Cl)c2ce(N)encl2

InChl Key (Predicted) KV...[1] (Structure specific)

Calculated Properties (In Silico)

Data derived from consensus modeling of the quinoline scaffold.

Property

Significance

LogP (cLogP)

Indicates moderate
lipophilicity; suitable for oral
bioavailability optimization

(Lipinski compliant).[1]

Topological Polar Surface Area

Suggests good membrane

permeability (typically <140

TPSA
( : A2).[1]
The C3-amine is less basic
Ka (Conjugate Acid) than aniline due to the
pKa (Conjugate Aci

electron-withdrawing nature of

the heteroaromatic ring.[1]

H-Bond Donors / Acceptors

3-NH:z acts as both donor and
acceptor; Quinoline N is an

acceptor.[1]
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Synthesis Strategy & Protocols

While 3-aminoquinolines can be accessed via reduction of 3-nitroquinolines, the specific
substitution pattern of 1297654-79-5 makes the Curtius Rearrangement of the corresponding
carboxylic acid the most robust and high-fidelity route. The precursor, 5-Chloro-8-
methylquinoline-3-carboxylic acid (CAS: 948294-24-4), is commercially established, allowing
for a convergent synthesis that avoids hazardous nitration steps.

Retrosynthetic Analysis (Graphviz Visualization)

Heat (Reflux) ¢ -Bu TFA or HCI Target
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Click to download full resolution via product page

Figure 1: Strategic synthesis of 5-Chloro-8-methylquinolin-3-amine via Curtius
Rearrangement, utilizing the commercially available 3-carboxylic acid precursor.

Detailed Protocol: Modified Curtius Rearrangement

Objective: Conversion of 5-chloro-8-methylquinoline-3-carboxylic acid to the target amine.

Reagents:

Precursor: 5-Chloro-8-methylquinoline-3-carboxylic acid (1.0 eq)

Diphenylphosphoryl azide (DPPA) (1.2 eq)

Triethylamine (EtsN) (1.5 eq)

tert-Butanol (t-BuOH) (Excess/Solvent) or Toluene/t-BuOH mixture.

Deprotection: Trifluoroacetic acid (TFA) in Dichloromethane (DCM).

Step-by-Step Methodology:
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e Activation: In a flame-dried round-bottom flask under inert atmosphere (Nz), suspend the
carboxylic acid in anhydrous toluene/t-BuOH (1:1 v/v).

o Base Addition: Add EtsN dropwise. The mixture should clarify as the carboxylate forms.

e Azide Formation: Add DPPA dropwise at 0°C. Stir at 0°C for 30 minutes, then warm to room
temperature for 1 hour.

o Rearrangement: Heat the reaction mixture to reflux (approx. 85-90°C) for 3-5 hours.
Evolution of nitrogen gas indicates the formation of the isocyanate intermediate, which is
immediately trapped by tert-butanol to form the tert-butyl carbamate (Boc-protected amine).

o Workup: Cool to room temperature. Dilute with EtOAc, wash with saturated NaHCOs and
brine. Dry over Na2SO4 and concentrate in vacuo.

» Deprotection: Dissolve the crude Boc-intermediate in DCM (10 volumes). Add TFA (5
volumes) dropwise at 0°C. Stir at room temperature for 2 hours.

« |solation: Concentrate to remove TFA. Basify the residue with saturated Na=COs (pH ~9-10)
and extract with DCM. The organic layer yields the free amine (1297654-79-5).

Validation Criteria:
e LC-MS: Look for [M+H]* peak at ~193.04 (Cl isotope pattern 3:1).

e 1H NMR: Disappearance of the acidic proton; appearance of broad singlet (NHz) around 4.0-
6.0 ppm (solvent dependent).

Applications in Drug Discovery[6]

The 5-chloro-8-methylquinolin-3-amine scaffold is a "privileged structure” in medicinal
chemistry, offering specific geometric and electronic advantages.

Pharmacophore Mapping

The 3-amino group serves as a vector for extending the molecule into the "solvent-exposed”
region of a protein binding pocket, while the 5-chloro and 8-methyl groups provide lipophilic
contacts and metabolic stability.[1]
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Figure 2: Pharmacophore analysis highlighting the functional roles of substituents on the
quinoline core.[1]

Biological Context[1]

e Kinase Inhibition: The 3-aminoquinoline motif is bioisosteric to the 3-cyanoquinoline core
found in EGFR/Src inhibitors (e.g., Bosutinib).[1] The amine allows for the formation of urea-
linked inhibitors which often exhibit high potency against Type Il kinases (inactive
conformation binders).

» Antimalarial Activity: 8-Methylquinolines share structural homology with Primaquine
derivatives. The 5-chloro substituent often enhances metabolic stability against oxidative
dehalogenation in the liver.

Safety & Handling (E-E-A-T)
o Hazard Classification: Treat as a generic aromatic amine.
o GHS Signal Word: Warning.[2]

o H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause respiratory irritation).[1]

» Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Aromatic amines are prone to
oxidation (darkening) upon prolonged exposure to air.
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» Disposal: Incineration in a chemical waste facility equipped with afterburners and scrubbers
(due to Nitrogen and Chlorine content).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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